1pchem a2bchem aaron abcr Acmec aladdin alfa ambeed apolloscientific bomeibio chemscene CityChemical cooke enaminestore enovation Mce oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 乐研 罗恩试剂 麦克林 南京试剂 研峰科技 源叶

0.05g 0.1g 0.25g 0.5g 1 kg 1.0g 10.0g 100 g 1000g 100g 100mg 10g 10kg 10L 12.50012×500g 12×500g 12kg 1g 1kg 1l 2,5 kg 2.52,5kg 2.5g 2.5KG 20.50020×500g 20×500g 200mg 20ml 25 kg 250 g 250g 25g 25kg 2g 40mg 5 kg 5.0g 5000g 500g 500mg 500ml 500ml（白玻） 50g 5g 5KG 5l

(ethylene dinitrilo tetraacetic acid disodium salt dihydrate) EMPROVE >98% >99% >99.0% >99.0%(T) >99.5%(T) ≥95% ≥98.0% ≥99% ≥99.0% ≥99.5% 0.005000mol/L (0.005M) 0.01000 mol/L (0.01M) 0.02000 mol/L (0.02M) 0.02500 mol/L (0.025M) 0.05 M in H2O,volumetric standard 0.05000 mol/L (0.05M) 0.1000 mol/L (0.1M) 0.2000 mol/L 0.5000 mol/L 1mol/L 95% 97% 98% 98.5% 98.5-101.5% 99% 99%(色谱试剂） 99.0%(T) 99.0-101.0% 99.5% 99.5%(T) 99.96% 99.999% metals basis 99.999%（高纯试剂） 99.999%metalsbasis 99+% ACS AR，99% BioUltra, for molecular biology, ≥99.0% (T) British Pharmacopoeia (BP) Reference Standard dihydrate EDTA, disodium salt, solution 0,01 mol/l (0,02 N) EDTA, disodium salt, solution 0,1 mol/l (0,2 N) Ethylenedinitrilotetraacetic acid disodium salt dihydrate. CAS 6381-92-6, chemical formula C₁₀H₁₄N₂O₈*2Na*2H₂O. European Pharmacopoeia (EP) Reference Standard for analysis (ethylenedinitrilotetraacetic acid, disodium salt dihydrate) ACS,ISO,Reag. Ph Eur for chromatography, ≥99.0% N/A Pharma Grade PT suitable for electrophoresis, for molecular biology, 99.0-101.0% (titration)